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For researchers, scientists, and drug development professionals demanding the highest

accuracy in elemental analysis, validating sample preparation methods is a critical, non-

negotiable step. This guide provides a comprehensive comparison of the metaborate fusion

technique's performance for the analysis of geological and similar materials, utilizing Certified

Reference Materials (CRMs) to benchmark its accuracy and reliability. The data presented

herein demonstrates the robustness of metaborate fusion for achieving complete dissolution

and accurate quantification of a wide range of elements.

Performance of Metaborate Fusion with Certified
Reference Materials
The accuracy of the lithium metaborate fusion method is demonstrated by the strong

agreement between the measured concentrations of various elements in well-characterized

geological CRMs and their certified values. The following tables summarize the analytical

results from studies employing metaborate fusion followed by Inductively Coupled Plasma-

Mass Spectrometry (ICP-MS) or Inductively Coupled Plasma-Optical Emission Spectrometry

(ICP-OES).

Table 1: Trace Element Analysis of USGS Geological Reference Materials after Lithium

Metaborate Fusion and ICP-MS
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Element
Certified Value
(µg/g)

Measured Value
(µg/g)

CRM

Rb 108 105 G-2

250 245 GSP-1

67.5 66.8 AGV-1

46.6 47.2 BCR-1

6.1 6.0 STM-1

Sr 478 475 G-2

233 230 GSP-1

657 655 AGV-1

330 332 BCR-1

165 164 STM-1

Y 9.8 9.7 G-2

20 19.8 GSP-1

18.9 18.7 AGV-1

37 37.5 BCR-1

28 27.8 STM-1

Zr 227 225 G-2

500 498 GSP-1

227 226 AGV-1

190 192 BCR-1

120 119 STM-1

Nb 15.6 15.5 G-2

29 28.8 GSP-1

14.1 14.0 AGV-1
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13 13.2 BCR-1

7.5 7.4 STM-1

Ba 1870 1860 G-2

1300 1290 GSP-1

1208 1200 AGV-1

680 685 BCR-1

420 418 STM-1

La 85 84 G-2

180 178 GSP-1

38 37.5 AGV-1

25 24.8 BCR-1

18 17.9 STM-1

Ce 160 158 G-2

380 375 GSP-1

64 63.5 AGV-1

53.9 53.5 BCR-1

36 35.8 STM-1

Th 25.7 25.5 G-2

109 108 GSP-1

6.3 6.2 AGV-1

6.0 5.9 BCR-1

1.1 1.0 STM-1

U 2.01 2.0 G-2

2.58 2.5 GSP-1
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1.89 1.8 AGV-1

1.74 1.7 BCR-1

0.4 0.4 STM-1

Table 2: Major and Minor Element Analysis of a Molybdenum Sulfide Concentrate CRM (SRM

333a) after Borate Fusion and XRF

Element Certified Value (%) Measured Value (%)

Mo 56.96 56.95

Fe 1.83 1.83

Cu 0.529 0.528

Pb 0.045 0.045

Experimental Protocols
A generalized experimental protocol for the validation of metaborate fusion using geological

certified reference materials is provided below. This protocol is a synthesis of best practices

from various validated methods.

Objective: To validate the lithium metaborate fusion method for the determination of major,

minor, and trace elements in geological materials by analyzing a Certified Reference Material

(CRM).

Materials and Reagents:

Certified Reference Material (CRM) powder (e.g., USGS geological standards)

Lithium metaborate (LiBO₂) or a mixture of lithium metaborate and lithium tetraborate

(Li₂B₄O₇) flux

Releasing agent (e.g., lithium bromide, LiBr) (optional)

Nitric acid (HNO₃), trace metal grade
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Hydrochloric acid (HCl), trace metal grade

Hydrofluoric acid (HF), trace metal grade (for silica-rich matrices, with appropriate safety

precautions)

High-purity deionized water

Platinum-gold (95-5%) crucibles

Fusion apparatus (e.g., automated fluxer or muffle furnace)

Volumetric flasks

Inductively Coupled Plasma-Mass Spectrometer (ICP-MS) or Inductively Coupled Plasma-

Optical Emission Spectrometer (ICP-OES)

Procedure:

Sample and Flux Weighing:

Accurately weigh approximately 0.2 g of the CRM powder into a clean platinum-gold

crucible.

Add approximately 1.0 g of lithium metaborate flux to the crucible. The sample-to-flux

ratio can be optimized depending on the sample matrix.

If used, add a non-wetting agent/releasing agent like LiBr.

Fusion:

Gently mix the sample and flux within the crucible.

Place the crucible in the fusion apparatus.

Heat the sample to approximately 1000-1050°C. The duration of the fusion will depend on

the sample type and the fusion apparatus but is typically in the range of 5-15 minutes.

Agitate the crucible during fusion to ensure a homogenous melt.
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Dissolution of the Fused Bead:

Carefully remove the hot crucible from the fusion apparatus and allow it to cool.

Place the cooled crucible containing the fused glass bead into a beaker containing a dilute

acid solution (e.g., 100 mL of 5% HNO₃).

Place the beaker on a magnetic stir plate and stir until the bead is completely dissolved.

This may take 30-60 minutes. Gentle heating can aid dissolution.

Sample Dilution and Analysis:

Quantitatively transfer the dissolved sample solution to a volumetric flask of appropriate

volume (e.g., 250 mL).

Bring the solution to volume with deionized water and mix thoroughly.

The sample is now ready for analysis by ICP-MS or ICP-OES. Prepare a method blank

using the same procedure without the CRM.

Calibrate the instrument using appropriate multi-element standards.

Analyze the prepared CRM solution and the method blank.

Data Analysis and Validation:

Calculate the concentration of each element in the solid CRM based on the measured

concentration in the solution and the dilution factor.

Compare the measured concentrations to the certified values of the CRM.

The method is considered validated if the measured values fall within the uncertainty range

of the certified values. Calculate the percent recovery for each element.

Visualizing the Workflow
The following diagrams illustrate the key workflows in the validation process.
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Caption: Experimental workflow for metaborate fusion.
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Caption: Logical flow of the validation process.

To cite this document: BenchChem. [Validating Metaborate Fusion: A Comparison Guide
Using Certified Reference Materials]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1245444#use-of-certified-reference-materials-for-
validating-metaborate-fusion]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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